2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-ethyl-2-methyl-5-phenylimidazol-4-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N3O2S/c1-4-21(2)23-19(15-8-6-5-7-9-15)20(24-21)27-14-18(25)22-16-10-12-17(26-3)13-11-16/h5-13H,4,14H2,1-3H3,(H,22,25)
• InChI Key: AJTVXMBGKDYDAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1(N=C(C(=N1)SCC(=O)NC2=CC=C(C=C2)OC)C3=CC=CC=C3)C
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol
• CAS No.: 899927-48-1

Description

2-((2-ethyl-2-methyl-5-phenyl-2H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioequivalence and Pharmacokinetics

Bioequivalence studies, such as the one conducted by Annunziato and di Renzo (1993), examine the pharmacokinetic parameters of different formulations of a compound, in this case, ST-679, to ensure they produce comparable systemic exposure. These studies are crucial in the development of new drugs and formulations, ensuring that new or generic versions are equivalent to existing treatments in terms of absorption and action within the body [Annunziato & di Renzo, 1993].

Metabolite Characterization

Research into the metabolism of pharmaceutical compounds, such as the study on acetaminophen metabolism by Mrochek et al. (1974), helps in understanding how drugs are processed in the body. Identifying and quantifying drug metabolites can inform safety profiles, dosing strategies, and potential drug interactions, an essential part of drug development and regulatory approval [Mrochek et al., 1974].

Pharmacological Effects

Investigations into the pharmacological effects of compounds, such as the anti-inflammatory and antinociceptive properties of BP 2-94, contribute to the understanding of their therapeutic potential. Rouleau et al. (1997) explored how BP 2-94, a prodrug, releases a histamine H3 receptor agonist in vivo, providing insights into novel treatments for inflammatory diseases and pain management [Rouleau et al., 1997].

Toxicological Assessments

Toxicological assessments, like the case series on fomepizole use in acetaminophen overdose patients by Link et al. (2021), are vital for understanding the safety and potential risks associated with drug use. These studies can lead to the development of new therapeutic protocols and antidotes for drug overdoses, improving patient outcomes [Link et al., 2021].